molecular formula C19H24N4O3 B10997811 7,8-dimethoxy-5-methyl-3-(piperidin-1-ylmethyl)-3,5-dihydro-4H-pyridazino[4,5-b]indol-4-one

7,8-dimethoxy-5-methyl-3-(piperidin-1-ylmethyl)-3,5-dihydro-4H-pyridazino[4,5-b]indol-4-one

Cat. No.: B10997811
M. Wt: 356.4 g/mol
InChI Key: OLJZJUAWZOEURW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

    7,8-dimethoxy-5-methyl-3-(piperidin-1-ylmethyl)-3,5-dihydro-4H-pyridazino[4,5-b]indol-4-one: is a complex heterocyclic compound with a fused pyridazino-indole ring system.

  • It contains methoxy groups at positions 7 and 8, a methyl group at position 5, and a piperidin-1-ylmethyl substituent.
  • The compound’s structure suggests potential biological activity due to its diverse functional groups and aromatic system.
  • Preparation Methods

      Synthetic Routes:

      Reaction Conditions:

      Industrial Production:

  • Chemical Reactions Analysis

      Major Products:

  • Scientific Research Applications

      Biology and Medicine:

  • Mechanism of Action

    • Investigate how the compound interacts with cellular components.
    • Identify molecular targets (e.g., proteins, nucleic acids) and signaling pathways affected.
  • Comparison with Similar Compounds

      Similar Compounds:

    Properties

    Molecular Formula

    C19H24N4O3

    Molecular Weight

    356.4 g/mol

    IUPAC Name

    7,8-dimethoxy-5-methyl-3-(piperidin-1-ylmethyl)pyridazino[4,5-b]indol-4-one

    InChI

    InChI=1S/C19H24N4O3/c1-21-15-10-17(26-3)16(25-2)9-13(15)14-11-20-23(19(24)18(14)21)12-22-7-5-4-6-8-22/h9-11H,4-8,12H2,1-3H3

    InChI Key

    OLJZJUAWZOEURW-UHFFFAOYSA-N

    Canonical SMILES

    CN1C2=CC(=C(C=C2C3=C1C(=O)N(N=C3)CN4CCCCC4)OC)OC

    Origin of Product

    United States

    Disclaimer and Information on In-Vitro Research Products

    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.